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Compound of Interest

Compound Name: 4-Aminobenzoyl chloride

Cat. No.: B098679 Get Quote

Essential Guide to Handling 4-Aminobenzoyl
Chloride
This document provides immediate safety, handling, and disposal protocols for 4-
Aminobenzoyl chloride, designed for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring laboratory safety.

Chemical and Physical Properties
A summary of key quantitative data for 4-Aminobenzoyl chloride is presented below.

Property Value

Molecular Formula C₇H₆ClNO[1][2][3]

Molecular Weight 155.58 g/mol [2][3][4]

Appearance White to light yellow solid[1]

Melting Point 70 - 74 °C / 158 - 165.2 °F[5][6]

Boiling Point 202 - 205 °C / 395.6 - 401 °F[5][6]

Storage Temperature
Room temperature under inert gas, or 2-8°C for

enhanced stability[3][7]
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Operational and Safety Protocols
4-Aminobenzoyl chloride is a corrosive and moisture-sensitive compound that can cause

severe skin and eye burns.[1][8] It reacts with water to release toxic hydrochloric acid fumes.[1]

Strict adherence to the following procedures is mandatory.

Personal Protective Equipment (PPE)
A full complement of PPE is required at all times when handling this chemical.

Eye and Face Protection: Wear chemical safety goggles and a face shield (minimum 8-inch).

[8][9] Eye protection must be tested and approved under government standards such as

NIOSH (US) or EN 166 (EU).[8][10]

Skin Protection: A complete chemical-resistant suit or lab coat, fully buttoned, is necessary.

[9] Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves before each use

and use proper removal technique to avoid skin contact.[9]

Respiratory Protection: All handling of solid and dissolved 4-Aminobenzoyl chloride must

be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[1][10] If

exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[10]

Handling and Storage Protocol
Preparation and Handling:

Work Area Preparation: Ensure the chemical fume hood is operational and the work area is

clean and free of clutter. Post warning signs indicating the hazards of the material being

handled.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and have been recently tested.[6][10][11]

Inert Conditions: Handle 4-Aminobenzoyl chloride under an inert atmosphere (e.g., argon

or nitrogen) to prevent degradation from moisture and oxidation.[7][12]
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Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood. Avoid creating dust.[8] Use non-sparking tools.

Reaction Setup: When setting up reactions, slowly add 4-Aminobenzoyl chloride to the

reaction mixture. Be aware that it can react exothermically.[1]

Storage:

Store the compound in a tightly sealed, moisture-resistant container.[1]

Keep the container in a cool, dry, and well-ventilated area designated for corrosive materials.

[8][10]

Store away from incompatible materials such as strong bases, alcohols, and metals.[10]

Emergency and Spill Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[5][8]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing. Seek immediate medical attention.[8][13]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[5][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5][8]

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[8][10]

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.
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Containment: Wearing full PPE, cover the spill with an inert, dry absorbent material such as

sand or vermiculite. Do not use combustible materials or water.[10][11]

Collection: Carefully sweep or scoop the absorbed material into a suitable, labeled, and

closed container for hazardous waste disposal.[8][10]

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol),

followed by soap and water. Collect all cleaning materials as hazardous waste.

Waste Disposal Plan
All waste containing 4-Aminobenzoyl chloride, including empty containers, contaminated

PPE, and spill cleanup materials, must be treated as hazardous waste.

Segregation: Collect all waste in designated, clearly labeled, and sealed containers.

Labeling: Label waste containers with "Hazardous Waste" and list the chemical contents.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[8][9]

Do not pour waste down the drain.[8][10] Always follow local, regional, and national

regulations for chemical waste disposal.[10]

Process Flowchart
The following diagram illustrates the standard workflow for handling 4-Aminobenzoyl
chloride, including key safety and emergency checkpoints.
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After Use

Waste Disposal
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- Follow Regulations
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Spill Response
- Evacuate & Ventilate
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- Collect for Disposal
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First Aid & Medical Attention
- Eyes: Flush 15 min
- Skin: Wash 15 min
- Inhale: Fresh Air

- Ingest: Do Not Vomit

Execute Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Aminobenzoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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